Cas no 2613299-37-7 ((1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride
• CAS No: 2613299-37-7
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• CID: 6184989
• PubChem ID: 155937557
• Update Time: 2025-08-05

(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride
• CS-0238529
• (S)-1-(2,4,5-Trimethylphenyl)ethan-1-amine hydrochloride
• 2613299-37-7
• EN300-19679190

• Inchi： 1S/C11H17N.ClH/c1-7-5-9(3)11(10(4)12)6-8(7)2;/h5-6,10H,12H2,1-4H3;1H/t10-;/m0./s1
• InChI Key： VOYXEMVOYVGJRF-PPHPATTJSA-N
• SMILES： Cl.N[C@@H](C)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride

CAS No. 2613299-37-7 and (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride: A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential

(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride is a chiral amine compound with the molecular formula C₁₁H₁₇N·HCl and a molecular weight of 211.71 g/mol. This compound, identified by its CAS No. 2613299-37-7, is a hydrochloride salt of the parent amine, which exhibits distinct stereochemical properties due to its 1S configuration. The structural features of this molecule, including the 2,4,5-trimethylphenyl group and the ethan-1-amine moiety, play a critical role in determining its biological activity and pharmacokinetic behavior. Recent studies have highlighted its potential as a lead compound for drug development in various therapeutic areas, including neuropharmacology and anti-inflammatory applications.

The 2,4,5-trimethylphenyl substituent in this compound contributes to its lipophilic nature, enabling efficient membrane penetration and target-specific interactions. The ethan-1-amine core, combined with the hydrochloride salt, enhances the compound's solubility in aqueous environments, which is essential for its bioavailability. This unique combination of structural elements positions the compound as a promising candidate for further preclinical and clinical investigation. Researchers have increasingly focused on optimizing its pharmacological profile to address unmet medical needs in chronic diseases.

Recent advancements in medicinal chemistry have underscored the importance of stereochemistry in drug design. The 1S configuration of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride is particularly significant, as it may influence the compound's interaction with biological targets such as receptors or enzymes. Studies published in 2023 have demonstrated that the stereochemical arrangement of this molecule can modulate its binding affinity and selectivity, which are critical factors in drug efficacy and safety. These findings align with the broader trend of enantioselective drug development, where the 1S enantiomer often exhibits superior pharmacological properties compared to its racemic counterpart.

One of the most compelling areas of research involving this compound is its potential application in neuropharmacology. Preclinical studies have explored its ability to modulate neurotransmitter systems, particularly in conditions such as Parkinson's disease and Alzheimer's disease. The 2,4,5-trimethylphenyl group is believed to interact with specific receptors in the central nervous system, potentially influencing neuroinflammation and synaptic plasticity. A 2024 study published in *Journal of Medicinal Chemistry* reported that this compound exhibited significant neuroprotective effects in in vitro models of neurodegeneration, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Moreover, the hydrochloride salt form of this compound has been evaluated for its stability and solubility under various physiological conditions. The hydrochloride salt enhances the compound's aqueous solubility, which is crucial for oral administration and systemic delivery. Researchers have also investigated the compound's metabolic profile, emphasizing the importance of understanding its biotransformation pathways to predict its pharmacokinetic behavior. These studies have revealed that the 2,4,5-trimethylphenyl group may undergo oxidative metabolism, which could influence its half-life and therapeutic window.

Another emerging area of research is the application of this compound in anti-inflammatory therapies. The 1S configuration of the molecule may confer unique anti-inflammatory properties by modulating the activity of inflammatory cytokines. A 2023 study published in *Inflammation Research* demonstrated that this compound significantly reduced the production of pro-inflammatory mediators in experimental models of colitis. The study suggested that the 2,4,5-trimethylphenyl group plays a key role in suppressing the NF-κB signaling pathway, a critical mediator of inflammation. These findings highlight the potential of this compound as a novel therapeutic agent for inflammatory diseases.

The synthesis of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride has been optimized to ensure high enantiomeric purity, which is essential for its pharmacological activity. Modern synthetic methods, including asymmetric catalysis and chiral resolution techniques, have enabled the production of this compound with minimal racemic impurities. The ability to isolate the 1S enantiomer is critical for achieving the desired therapeutic effects while minimizing potential side effects associated with the 1R enantiomer. This aspect of synthetic chemistry underscores the importance of stereochemical control in drug development.

Despite its promising pharmacological properties, further research is needed to fully characterize the safety and efficacy of this compound. Preclinical studies have demonstrated its low toxicity in animal models, but long-term effects in humans remain to be determined. Additionally, the compound's potential for drug-drug interactions, particularly with other medications that affect hepatic metabolism, warrants further investigation. These considerations are essential for its transition from a research compound to a viable therapeutic option.

In conclusion, (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine hydrochloride represents a valuable lead compound with significant potential in multiple therapeutic areas. Its unique structural features, including the 2,4,5-trimethylphenyl group and the 1S configuration, contribute to its pharmacological properties and therapeutic relevance. Ongoing research into its mechanisms of action, metabolic pathways, and clinical applications will be critical in unlocking its full potential as a novel therapeutic agent.